Cas no 132924-64-2 (Azetidine, 3-[3-(trifluoromethyl)phenoxy]-, ethanedioate (1:1))

• Product Name: Azetidine, 3-[3-(trifluoromethyl)phenoxy]-, ethanedioate (1:1)
• CAS No: 132924-64-2
• MF: C₁₂H₁₀F₃NO₅
• MW: 305.20671415329
• CID: 1231385
• PubChem ID: 53439668
• Update Time: 2025-04-20

Azetidine, 3-[3-(trifluoromethyl)phenoxy]-, ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[3-(trifluoromethyl)phenoxy]-, ethanedioate (1:1)
• 3-(3-TRIFLUOROMETHYLPHENOXY)AZETIDINE OXALATE
• oxalate,3-[3-(trifluoromethyl)phenoxy]azetidine
• 132924-64-2
• oxalate;3-[3-(trifluoromethyl)phenoxy]azetidine
• DTXSID60702078

• Inchi： 1S/C10H10F3NO.C2H2O4/c11-10(12,13)7-2-1-3-8(4-7)15-9-5-14-6-9;3-1(4)2(5)6/h1-4,9,14H,5-6H2;(H,3,4)(H,5,6)/p-2
• InChI Key： DQHZVOYMDYXEFV-UHFFFAOYSA-L
• SMILES： FC(C1=CC=CC(=C1)OC1CNC1)(F)F.[O-]C(C(=O)[O-])=O

Computed Properties

• Exact Mass: 305.05110691g/mol
• Monoisotopic Mass: 305.05110691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų